4,4'-methylenebis{N-[4-(methylthio)benzylidene]aniline}

• IUPAC Name: 1-(4-methylsulfanylphenyl)-N-[4-[[4-[(4-methylsulfanylphenyl)methylideneamino]phenyl]methyl]phenyl]methanimine
• InChI: InChI=1S/C29H26N2S2/c1-32-28-15-7-24(8-16-28)20-30-26-11-3-22(4-12-26)19-23-5-13-27(14-6-23)31-21-25-9-17-29(33-2)18-10-25/h3-18,20-21H,19H2,1-2H3
• InChI Key: DSPGRMPPMZRQSO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=NC2=CC=C(C=C2)CC3=CC=C(C=C3)N=CC4=CC=C(C=C4)SC
• Molecular Formula: C29H26N2S2
• Molecular Weight: 466.7 g/mol

Description

4,4'-methylenebis{N-[4-(methylthio)benzylidene]aniline}, commonly known as MMB, is a chemical compound that has been widely used in scientific research due to its unique properties. MMB is a bifunctional molecule that can act as both a cross-linking agent and a fluorescent probe. It has been used in various fields of research, including materials science, biochemistry, and biomedicine.

Mechanism of Action

The mechanism of action of MMB as a cross-linking agent is based on its ability to form covalent bonds with functional groups in proteins and nucleic acids. The mechanism of action of MMB as a fluorescent probe is based on its ability to undergo an excited-state intramolecular proton transfer (ESIPT) process, which results in a blue-shifted emission spectrum.
Biochemical and Physiological Effects:
MMB has been shown to have minimal toxicity and low reactivity towards biological molecules. It has been used in cell culture experiments and in vivo studies without causing significant adverse effects. MMB has been shown to be stable under physiological conditions, making it a suitable probe for live-cell imaging.

Advantages and Limitations for Lab Experiments

The advantages of using MMB in lab experiments include its ability to cross-link proteins and nucleic acids, its fluorescent properties, and its stability under physiological conditions. The limitations of using MMB include its high cost, its sensitivity to pH and temperature changes, and its potential for non-specific binding to biological molecules.

Future Directions

There are several future directions for the use of MMB in scientific research. One direction is the development of new MMB derivatives with improved properties, such as increased fluorescence intensity and stability. Another direction is the use of MMB in the study of protein aggregation and misfolding, which are implicated in several neurodegenerative diseases. Finally, MMB could be used in the development of new diagnostic tools for cancer and other diseases, based on its ability to cross-link biomolecules.

Synthesis Methods

MMB can be synthesized via a condensation reaction between 4-(methylthio)benzaldehyde and 4,4'-diaminodiphenylmethane in the presence of an acid catalyst. The reaction yields a yellow solid with a high melting point and good solubility in organic solvents.

Scientific Research Applications

MMB has been widely used in scientific research due to its unique properties. It can cross-link proteins and nucleic acids, which has been useful in the study of protein-protein interactions, protein-DNA interactions, and DNA damage and repair. MMB can also act as a fluorescent probe, which has been used in the study of cell membrane dynamics, intracellular trafficking, and protein aggregation.